Cas no 900019-39-8 (3-Chloroimidazo[1,2-a]pyridine-6-carboxylic acid)

• Product Name: 3-Chloroimidazo[1,2-a]pyridine-6-carboxylic acid
• CAS No: 900019-39-8
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD07021510
• CID: 4664426
• PubChem ID: 16413646
• Update Time: 2025-06-14

3-Chloroimidazo[1,2-a]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloroimidazo[1,2-a]pyridine-6-carboxylic acid
• imidazo[1,2-a]pyridine-6-carboxylic acid,3-chloro-
• Imidazo[1,2-a]pyridine-6-carboxylic acid, 3-chloro-
• 3-Chloroimidazo[1,2-a]pyridine-6-carboxylic acid, AldrichCPR
• 3-Chloroimidazo[1,2-a]pyridine-6-carboxylic acid (ACI)
• CS-0102741
• 900019-39-8
• MFCD07021510
• D76305
• AKOS006285794
• DTXSID601238167
• 3-chloroimidazo[1,2-a]pyridine-6-carboxylicacid
• 8X-0864
• 3-Chloroimidazo[1,2-a]pyridine-6-carboxylic acid

• MDL： MFCD07021510
• Inchi： 1S/C8H5ClN2O2/c9-6-3-10-7-2-1-5(8(12)13)4-11(6)7/h1-4H,(H,12,13)
• InChI Key： YTDBFHCNYDRNIL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C=CC(C(=O)O)=CN21

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-Chloroimidazo[1,2-a]pyridine-6-carboxylic acid

Comprehensive Overview of 3-Chloroimidazo[1,2-a]pyridine-6-carboxylic acid (CAS No. 900019-39-8)

3-Chloroimidazo[1,2-a]pyridine-6-carboxylic acid (CAS No. 900019-39-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and versatile applications. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their broad biological activities. The presence of a chloro substituent and a carboxylic acid functional group in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their potential in drug discovery and material science. Researchers are particularly interested in 3-Chloroimidazo[1,2-a]pyridine-6-carboxylic acid due to its role as a building block for designing novel therapeutics. For instance, its structural motif is frequently explored in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. These applications align with current trends in precision medicine and the search for next-generation pharmaceuticals.

The synthesis of 3-Chloroimidazo[1,2-a]pyridine-6-carboxylic acid typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and efficiency. These methods are often highlighted in organic chemistry forums and research publications, reflecting the compound's relevance in modern synthetic strategies.

From an industrial perspective, CAS No. 900019-39-8 is a sought-after intermediate for producing high-value specialty chemicals. Its compatibility with green chemistry principles—such as reduced solvent usage and energy-efficient processes—makes it a candidate for sustainable manufacturing. This aspect resonates with the growing emphasis on environmentally friendly synthesis and circular economy practices in the chemical sector.

Analytical characterization of 3-Chloroimidazo[1,2-a]pyridine-6-carboxylic acid relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for its application in regulated industries. Discussions on analytical method validation and quality control often feature this compound as a case study, underscoring its importance in pharmaceutical development.

Beyond its chemical properties, 3-Chloroimidazo[1,2-a]pyridine-6-carboxylic acid has also been a subject of computational studies. Molecular docking and QSAR modeling are used to predict its interactions with biological targets, accelerating the discovery of new drugs. This intersection of computational chemistry and experimental research is a hot topic in drug design communities.

In summary, 3-Chloroimidazo[1,2-a]pyridine-6-carboxylic acid (CAS No. 900019-39-8) is a multifaceted compound with significant implications in medicinal chemistry, agrochemicals, and material science. Its structural features, synthetic accessibility, and broad applicability make it a focal point for ongoing research and industrial innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable technology.